Cas no 1767-94-8 (6H-Perfluorohex-1-ene)

• Product Name: 6H-Perfluorohex-1-ene
• CAS No: 1767-94-8
• MF: C₆HF₁₁
• MW: 282.054580450058
• MDL: MFCD00156093
• CID: 118063
• PubChem ID: 2776155
• Update Time: 2025-06-16

6H-Perfluorohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Hexene,1,1,2,3,3,4,4,5,5,6,6-undecafluoro-
• 1,1,2,3,3,4,4,5,5,6,6-undecafluorohex-1-ene
• 6H-PERFLUORO-1-HEXENE
• 6H-PERFLUOROHEX-1-ENE
• 1,1,2,3,3,4,4,5,5,6,6-undecafluoro-1-hexene
• 1,1,2,3,3,4,4,5,5,6,6-undecakis(fluoranyl)hex-1-ene
• 6H-undecafluoro-hex-1-ene
• PC6085E
• MFCD00156093
• 1767-94-8
• A812209
• SCHEMBL251092
• DTXSID10379850
• AKOS016015488
• FT-0621151
• MS-20530
• 6H-Perfluorohexene-1
• 6H-Perfluorohex-1-ene

• MDL： MFCD00156093
• Inchi： 1S/C6HF11/c7-1(2(8)9)4(12,13)6(16,17)5(14,15)3(10)11/h3H
• InChI Key： DDWZJDVOCYVHKD-UHFFFAOYSA-N
• SMILES： FC(C(/C(=C(\F)/F)/F)(F)F)(C(C(F)F)(F)F)F

Computed Properties

• Exact Mass: 281.99000
• Monoisotopic Mass: 281.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.556
• Boiling Point: 75-76°C
• Flash Point: 8.1°C
• Refractive Index: 1.274
• PSA: 0.00000
• LogP: 4.23500

6H-Perfluorohex-1-ene Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl fluorides

Additional information on 6H-Perfluorohex-1-ene

Introduction to 6H-Perfluorohex-1-ene (CAS No. 1767-94-8)

6H-Perfluorohex-1-ene, with the chemical formula C₆F₁₂, is a fluorinated hydrocarbon that has garnered significant attention in the field of materials science and pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1767-94-8, belongs to the class of perfluorinated compounds, which are characterized by the complete substitution of hydrogen atoms with fluorine atoms in their molecular structure. Such substitutions result in exceptional chemical stability, low reactivity, and a wide range of applications across various industries.

The molecular structure of 6H-Perfluorohex-1-ene consists of a six-carbon chain with all hydrogen atoms replaced by fluorine, forming a perfluoroalkene. This configuration imparts unique electronic and thermal properties, making it a valuable building block for advanced materials. The compound's high thermal stability and resistance to chemical degradation have positioned it as a key component in the development of high-performance polymers, coatings, and lubricants.

In recent years, 6H-Perfluorohex-1-ene has been extensively studied for its potential applications in pharmaceuticals. The perfluorinated moiety can significantly influence the pharmacokinetic and pharmacodynamic properties of drug molecules. Researchers have explored its use as a structural component in drug delivery systems, where its stability and biocompatibility offer advantages over traditional hydrocarbon-based materials. Additionally, the fluorine atoms can enhance the lipophilicity of drug molecules, potentially improving their absorption and bioavailability.

One of the most promising areas of research involving 6H-Perfluorohex-1-ene is in the development of perfluorinated surfactants for biomedical applications. These surfactants have been shown to improve the solubility of hydrophobic drugs, enabling more effective drug formulations. For instance, studies have demonstrated that perfluorinated surfactants can enhance the delivery of antifungal and anticancer agents by stabilizing their emulsions in aqueous environments. This capability is particularly relevant in cases where drug solubility is a limiting factor for therapeutic efficacy.

The synthesis of 6H-Perfluorohex-1-ene presents unique challenges due to the high reactivity of fluorine-containing compounds. Traditional methods often involve multi-step processes that require specialized equipment and conditions to ensure high yields and purity. However, recent advancements in catalytic techniques have made it possible to synthesize perfluoroalkenes more efficiently. For example, transition metal-catalyzed reactions have been employed to achieve selective fluorination of hydrocarbon chains, paving the way for scalable production methods.

The environmental impact of perfluorinated compounds has also been a subject of intense research. While these compounds offer numerous benefits in terms of stability and performance, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste and reduce environmental footprint. Additionally, researchers are exploring methods to degrade or recycle perfluoroalkenes at the end of their useful life, ensuring sustainable use.

In conclusion, 6H-Perfluorohex-1-ene (CAS No. 1767-94-8) represents a fascinating compound with diverse applications in materials science and pharmaceutical chemistry. Its unique properties make it an invaluable asset in developing advanced materials and innovative drug delivery systems. As research continues to uncover new uses for this compound, it is likely that its importance will only grow in the coming years. The ongoing efforts to optimize its synthesis and address environmental concerns further underscore its significance as a cornerstone material in modern chemistry.